Cas no 1643543-57-0 (2，4-Dichloro-5-(methyl-d3)-pyrimidine)

• Product Name: 2，4-Dichloro-5-(methyl-d3)-pyrimidine
• CAS No: 1643543-57-0
• MF: C₅HD₃Cl₂N₂
• MW: 166.02
• CID: 5143122
• PubChem ID: 133554522
• Update Time: 2024-11-05

2，4-Dichloro-5-(methyl-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(methyl-d3)-pyrimidine
• F92499
• 1643543-57-0
• 2，4-Dichloro-5-(methyl-d3)-pyrimidine

• Inchi： 1S/C5H4Cl2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H3/i1D3
• InChI Key： DQXNTSXKIUZJJS-FIBGUPNXSA-N
• SMILES： ClC1=NC(Cl)=NC=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 164.9939838g/mol
• Monoisotopic Mass: 164.9939838g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų